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Introduction

Dichloroiodomethane (CHCI:) is a trihalomethane, a class of compounds often formed as
byproducts of water disinfection.[1] It is a heavy, nonflammable, and transparent pale yellow
liquid with an odor reminiscent of chloroform.[1] Understanding its physicochemical properties
is crucial for its application in chemical synthesis, for assessing its environmental fate, and for
toxicological studies.[2][3] This guide provides a comprehensive overview of the core
physicochemical properties of dichloroiodomethane, detailed experimental protocols for their
determination, and logical workflows relevant to its characterization and synthesis.

Core Physicochemical Properties

The fundamental physicochemical properties of dichloroiodomethane are summarized in the
tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula CHClzl [4][5][6][7]
Molecular Weight 210.82 - 210.83 g/mol [4105161[7]
Appearance Pale yellow liquid [1]

Density 2.422 g/lcm3 [8]

Boiling Point 128 - 131 °C at 760 mmHg [1][8]

Flash Point 31.2°C [8]
Refractive Index 1.588 [8]

ble 2: Tl | : | Solubili :

Property Value Source(s)

13.2 + 0.2 mmHg at 25 °C

Vapor Pressure ) [8]
(Predicted)

Water Solubility Very slightly soluble [1]

LogP (Predicted) 1.97-23 [418119]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of
dichloroiodomethane are outlined below. These protocols are based on standard laboratory
procedures for organic liquids.

Determination of Density

The density of liquid dichloroiodomethane can be accurately determined using the
gravimetric buoyancy method or with a pychnometer.[10][11]

o Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), analytical balance, and a thermostatically controlled water bath.

e Procedure:
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Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer on an analytical balance and record its mass.

Fill the pycnometer with dichloroiodomethane, ensuring no air bubbles are trapped.

Insert the stopper and allow the excess liquid to exit through the capillary.

Place the filled pycnometer in a thermostatically controlled water bath to bring it to a
specific temperature (e.g., 20 °C or 25 °C).

Once the temperature has equilibrated, carefully wipe dry the outside of the pycnometer.

Weigh the filled pycnometer and record its mass.

The mass of the dichloroiodomethane is the difference between the mass of the filled
and empty pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Boiling Point

The boiling point of dichloroiodomethane can be determined using the Thiele tube method,

which is suitable for small sample volumes.[12][13][14]

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating source (e.g., Bunsen burner or hot plate), and mineral oil.

e Procedure:

[¢]

[¢]

[e]

o

Fill the Thiele tube with mineral oil to a level above the side arm.

Place a few milliliters of dichloroiodomethane into the small test tube.

Place the capillary tube (sealed end up) into the small test tube containing the sample.

Attach the test tube to the thermometer with a rubber band, ensuring the sample is level
with the thermometer bulb.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://phillysim.org/newmanual/exp5.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b121522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

[e]

Immerse the assembly in the Thiele tube, with the oil level above the sample.
o Gently heat the side arm of the Thiele tube.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Continue heating until a continuous stream of bubbles is observed.
o Remove the heat and allow the apparatus to cool.

o The boiling point is the temperature at which the bubbling stops and the liquid is drawn
back into the capillary tube.[14]

Determination of Refractive Index

The refractive index of dichloroiodomethane, a measure of how light propagates through it,
can be determined using an Abbe refractometer.[7][8][15]

o Apparatus: Abbe refractometer, a monochromatic light source (e.g., sodium lamp), and a
constant temperature water bath.

e Procedure:

o Calibrate the Abbe refractometer using a standard liquid with a known refractive index
(e.g., distilled water).

o Ensure the prism surfaces are clean and dry.
o Apply a few drops of dichloroiodomethane to the surface of the measuring prism.
o Close the prisms and allow the liquid to spread evenly.

o Circulate water from the constant temperature bath through the refractometer to maintain
a constant temperature.

o Adjust the refractometer to bring the boundary line between the light and dark fields into
sharp focus.
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o Align the boundary line with the crosshairs in the eyepiece.

o Read the refractive index directly from the instrument's scale.

Determination of Water Solubility

A gualitative and semi-quantitative determination of the water solubility of
dichloroiodomethane can be performed through simple mixing experiments.[16][17][18]

o Apparatus: Small test tubes, graduated pipettes, and a vortex mixer.
e Procedure:
o In a small test tube, add a known volume of dichloroiodomethane (e.g., 0.1 mL).
o To this, add a known volume of distilled water (e.g., 1 mL) in small portions.
o After each addition, vigorously shake the test tube using a vortex mixer for a set period.

o Allow the mixture to stand and observe if a single phase is formed or if two distinct layers

remain.

o The observation of two layers indicates that dichloroiodomethane is not fully soluble at
that concentration. The term "very slightly soluble” is used to describe this.[1]

Visualizations

The following diagrams, created using the DOT language, illustrate logical workflows relevant

to the study of dichloroiodomethane.
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Caption: Workflow for the physicochemical characterization of an organic compound.
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Plausible Synthesis Route for Dichloroiodomethane

Starting Materials:
Chloroform (CHCls)

Sodium lodide (Nal)
Acetone (Solvent)

Reaction Mixture:
Reflux CHCIz and Nal in Acetone
(Finkelstein Reaction)

Aqueous Workup:
Partition between water and
an organic solvent

Separation:
Separate the organic layer

Drying:
Dry the organic layer over
an anhydrous salt (e.g., MgSQOa4)

Purification:
Distillation under reduced pressure

Final Product:
Dichloroiodomethane (CHCIzI)

Click to download full resolution via product page

Caption: A plausible synthesis route for dichloroiodomethane via the Finkelstein reaction.
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Stability and Reactivity

Dichloroiodomethane is known to decompose in the presence of air and light.[1] Like many
other haloalkanes, it is soluble in common organic solvents such as acetone, diethyl ether,
ethanol, and benzene.[1] Upon exposure to light, alkyl iodides can slowly decompose, which
may lead to the development of a brownish color due to the formation of diatomic iodine (12).
[12]

Safety and Handling

While a comprehensive safety data sheet should always be consulted before handling, it is
important to note that dichloroiodomethane should be handled with appropriate personal
protective equipment in a well-ventilated area, preferably a chemical fume hood.[3] Avoid
inhalation of vapors and contact with skin and eyes.[3] Due to its decomposition in light, it
should be stored in a cool, dark place in a tightly sealed container.

Conclusion

This technical guide has provided a detailed overview of the essential physicochemical
properties of dichloroiodomethane. The tabulated data offers a quick reference for
researchers, while the detailed experimental protocols provide a foundation for the laboratory
determination of these properties. The visualized workflows for characterization and synthesis
offer a logical framework for scientific investigation involving this compound. A thorough
understanding of these properties is fundamental for its safe handling, application in research
and industry, and for assessing its environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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